N-[(1R)-1-cyano-2-methylpropyl]-5-methoxy-2-methyl-1-benzofuran-3-carboxamide

• IUPAC Name: N-[(1R)-1-cyano-2-methylpropyl]-5-methoxy-2-methyl-1-benzofuran-3-carboxamide
• InChI: InChI=1S/C16H18N2O3/c1-9(2)13(8-17)18-16(19)15-10(3)21-14-6-5-11(20-4)7-12(14)15/h5-7,9,13H,1-4H3,(H,18,19)/t13-/m0/s1
• InChI Key: REMOVALYGFZJKA-ZDUSSCGKSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OC)C(=O)NC(C#N)C(C)C
• Isomeric SMILES: CC1=C(C2=C(O1)C=CC(=C2)OC)C(=O)N[C@@H](C#N)C(C)C
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

Synthesis Analysis

Synthesis analysis involves detailing the chemical reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions used in the synthesis.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry can be used to determine the molecular structure.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound can undergo. This can include reactions with other compounds, decomposition reactions, and reactions under various conditions.

Physical And Chemical Properties Analysis

Physical and chemical properties analysis involves determining properties such as melting point, boiling point, solubility, and stability. It can also include studying the compound’s reactivity with other substances.

Mechanism of Action

The mechanism of action is typically studied for biologically active compounds. It involves determining how the compound interacts with biological systems, such as binding to receptors or inhibiting enzymes.

Safety and Hazards

Safety and hazard analysis involves determining the potential risks associated with the compound. This can include toxicity, flammability, and environmental impact.

Future Directions

Future directions could involve further studies to fully understand the compound’s properties, potential uses, and effects. This could include more detailed studies of its mechanism of action, potential applications in medicine or industry, and environmental impact.